Cas no 2228992-88-7 (2-chloro-3-(2-methyloxiran-2-yl)quinoline)

• Product Name: 2-chloro-3-(2-methyloxiran-2-yl)quinoline
• CAS No: 2228992-88-7
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• CID: 6291125
• PubChem ID: 165883494
• Update Time: 2025-05-23

2-chloro-3-(2-methyloxiran-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-methyloxiran-2-yl)quinoline
• 2228992-88-7
• EN300-1992417

• Inchi： 1S/C12H10ClNO/c1-12(7-15-12)9-6-8-4-2-3-5-10(8)14-11(9)13/h2-6H,7H2,1H3
• InChI Key： YZASKLZXTSLDIG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CC=CC=2N=1)C1(C)CO1

Computed Properties

• Exact Mass: 219.0450916g/mol
• Monoisotopic Mass: 219.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.4Ų

Additional information on 2-chloro-3-(2-methyloxiran-2-yl)quinoline

2-Chloro-3-(2-Methyloxiran-2-Yl)Quinoline: A Comprehensive Overview

The compound 2-chloro-3-(2-methyloxiran-2-yl)quinoline (CAS No: 2228992-88-7) is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of quinolines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring structure, making them highly versatile in organic synthesis and drug discovery.

Quinoline derivatives have long been studied for their unique electronic properties and biological activities, including anti-inflammatory, antitumor, and antimicrobial effects. The chlorine substituent at position 2 of the quinoline ring adds electron-withdrawing effects, which can influence the molecule's reactivity and pharmacokinetic properties.

The oxirane (epoxide) group attached at position 3 introduces additional complexity to the molecule's structure and functionality. The epoxide ring, a three-membered cyclic ether, is known for its reactivity under acidic or basic conditions, making it a valuable moiety in organic synthesis for constructing more complex molecules.

Recent advancements in synthetic chemistry have enabled the development of efficient methods to synthesize 2-chloro-3-(2-methyloxiran-2-yl)quinoline and its analogs. Researchers have explored various strategies, including nucleophilic aromatic substitution, coupling reactions, and cyclization processes, to optimize the synthesis of this compound.

One notable study published in *Journal of Medicinal Chemistry* highlighted the potential of this compound as a lead molecule for developing novel anticancer agents due to its ability to inhibit specific kinase enzymes involved in tumor progression.

Moreover, computational studies using molecular docking techniques have revealed that quinoline derivatives with substituents like chlorine and epoxide groups exhibit strong binding affinities to several therapeutic targets, such as G-protein coupled receptors (GPCRs) and ion channels.

The epoxide group in this compound also plays a critical role in its stereochemical properties, which can significantly influence its bioavailability and efficacy when administered as a drug candidate.

Efforts are currently underway to investigate the pharmacokinetics and toxicity profiles of 2-chloro-3-(2-methyloxiran-2-yl)quinoline, with promising results indicating low toxicity at therapeutic doses.

In conclusion, CAS No: 2228992-88-7, or quinaline derivative with chloro and oxirane substituents, represents an exciting area of research with potential applications in drug development and material science.